(1,3,5-Triethyl-1H-pyrazol-4-yl)-acetaldehyde

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 2-(1,3,5-triethylpyrazol-4-yl)acetaldehyde
• InChI: InChI=1S/C11H18N2O/c1-4-10-9(7-8-14)11(5-2)13(6-3)12-10/h8H,4-7H2,1-3H3
• InChI Key: QZLZXQYVDHHAMU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NN1CC)CC)CC=O

Description

(1,3,5-Triethyl-1H-pyrazol-4-yl)-acetaldehyde is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cool a solution of (1,3,5-triethyl-1H-pyrazol-4-yl)-acetic acid ethyl ester (0.92 g, 3.86 mmol) in tetrahydrofuran (50 mL) to −78° C. and add diisobutylaluminum hydride (16.2 mL, 16.2 mmol, 1 M in toluene) dropwise. Stir the resulting mixture for 5 hr. at −78° C. Quench the reaction mixture with saturated aqueous potassium sodium tartrate solution (30 mL) and ethyl acetate (100 mL) and stir at room temperature for 16 hr. Separate the organic layer; dry (sodium sulfate), filter and concentrate to give the title preparation as an oil (0.65 g, 87%). 1H-NMR (400 MHz, CDCl3) δ 9.57 (t, 1H), 4.01 (q, 2H), 3.38 (d, 2H), 2.57 (q, 4H), 1.39 (t, 3H), 1.20 (t, 3H), 1.15 (t, 3H).